Cas no 45892-60-2 (4-(2-Methylphenyl)-1-butene)

• Product Name: 4-(2-Methylphenyl)-1-butene
• CAS No: 45892-60-2
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD01319549
• CID: 1517076
• PubChem ID: 18368542
• Update Time: 2025-04-21

4-(2-Methylphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-but-3-enyl-2-methylbenzene
• CTK4I8992
• AG-F-58566
• 2-(But-3-en-1-yl)toluene
• o-(Buten-3-yl)toluol
• 4-(2-Methylphenyl)-1-butene
• 1-(but-3-enyl)-2-methylbenzene
• 4-(o-tolyl)-1-butene
• 1-(but-3-en-1-yl)-2-methylbenzene
• 1-(3-butenyl)-2-methylbenzene
• AGN-PC-01V2DG
• Benzene, 1-(3-butenyl)-2-methyl-
• 4-(2-Methylphenyl)but-1-ene
• 1-&lt
• o-Tolyl&gt
• -3-buten
• 1-(o-Tolyl)-3-buten
• 1-< o-Tolyl> -3-buten
• Methylenpropyltoluol
• MFCD01319549
• DTXSID70593176
• AKOS016016722
• 45892-60-2

• MDL： MFCD01319549
• Inchi： 1S/C11H14/c1-3-4-8-11-9-6-5-7-10(11)2/h3,5-7,9H,1,4,8H2,2H3
• InChI Key： RBXMJJPKDPWGKJ-UHFFFAOYSA-N
• SMILES： C(CC=C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.877
• Boiling Point: 203.1°C at 760 mmHg
• Flash Point: 69.2°C
• Refractive Index: 1.507
• LogP: 3.11360